2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine

• IUPAC Name: [2-(4-fluorophenyl)azetidin-1-yl]-[1-(4-fluorophenyl)cyclopropyl]methanone
• InChI: InChI=1S/C19H17F2NO/c20-15-5-1-13(2-6-15)17-9-12-22(17)18(23)19(10-11-19)14-3-7-16(21)8-4-14/h1-8,17H,9-12H2
• InChI Key: LUCLVWLCHZUJMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1C2=CC=C(C=C2)F)C(=O)C3(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C19H17F2NO
• Molecular Weight: 313.3 g/mol

Description

2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to the suppression of various cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine in lab experiments is its potential to inhibit the activity of specific enzymes and proteins. This can be useful in studying the role of these enzymes and proteins in various cellular processes. However, one of the limitations of using this chemical compound in lab experiments is its potential toxicity. Care must be taken to ensure that the compound is used at safe concentrations.

Future Directions

There are several future directions for the study of 2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine. One potential direction is the further investigation of its potential as a therapeutic agent for the treatment of various diseases. Another potential direction is the study of its mechanism of action and the identification of specific enzymes and proteins that it targets. Additionally, the development of more potent and selective analogs of this chemical compound could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine involves a series of chemical reactions. The starting materials for the synthesis are 4-fluorobenzaldehyde and cyclopropylamine. The reaction between these two compounds results in the formation of 1-(4-fluorophenyl)cyclopropanecarboxamide. This intermediate product is then reacted with 4-fluorobenzoyl chloride to form the final product, 2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine.

Scientific Research Applications

2-(4-fluorophenyl)-1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}azetidine has potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its potential use in drug discovery and development.